Cas no 1391231-72-3 (2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol
• CAS No: 1391231-72-3
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6394342
• PubChem ID: 130041657
• Update Time: 2025-05-22

2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol
• 1391231-72-3
• EN300-1898244

• Inchi： 1S/C9H11BrClNO/c1-9(12,5-13)6-2-7(10)4-8(11)3-6/h2-4,13H,5,12H2,1H3
• InChI Key： BLYTVNBUMWDFHC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C)(CO)N)Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol

Recent Advances in the Study of 2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol (CAS: 1391231-72-3)

The compound 2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol (CAS: 1391231-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo- and chloro-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers reported a yield of over 85% with minimal byproducts, highlighting the feasibility of large-scale production for further pharmacological evaluation.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro studies using neuronal cell lines indicated a high affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as epilepsy and anxiety. Furthermore, preliminary in vivo studies in rodent models showed promising anxiolytic effects without significant sedative side effects, distinguishing it from traditional benzodiazepines.

Another significant finding comes from a recent structure-activity relationship (SAR) study, which explored various derivatives of 2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol. The research identified specific structural modifications that enhance receptor binding affinity while reducing off-target interactions. These insights are crucial for the development of next-generation therapeutics with improved efficacy and safety profiles.

In addition to its neurological applications, recent research has explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The mechanism appears to involve inhibition of protein-protein interactions critical for cancer cell survival.

Despite these promising findings, challenges remain in the clinical translation of this compound. Current research is addressing pharmacokinetic properties, including bioavailability and metabolic stability. Advanced formulation strategies, such as nanoparticle encapsulation, are being investigated to overcome these limitations and enhance therapeutic delivery.

The growing body of research on 2-amino-2-(3-bromo-5-chlorophenyl)propan-1-ol underscores its potential as a versatile scaffold for drug development. Future directions include expanded preclinical testing, optimization of lead compounds, and exploration of combination therapies. As the understanding of its molecular targets and mechanisms deepens, this compound may pave the way for novel treatments in multiple therapeutic areas.